N'-hydroxy-N-[(E)-[4-(N-phenylanilino)phenyl]methylideneamino]octanediamide

• IUPAC Name: N'-hydroxy-N-[(E)-[4-(N-phenylanilino)phenyl]methylideneamino]octanediamide
• InChI: InChI=1S/C27H30N4O3/c32-26(15-9-1-2-10-16-27(33)30-34)29-28-21-22-17-19-25(20-18-22)31(23-11-5-3-6-12-23)24-13-7-4-8-14-24/h3-8,11-14,17-21,34H,1-2,9-10,15-16H2,(H,29,32)(H,30,33)/b28-21+
• InChI Key: KXWWYFKVBFUVIZ-SGWCAAJKSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)C=NNC(=O)CCCCCCC(=O)NO
• Isomeric SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)/C=N/NC(=O)CCCCCCC(=O)NO
• Molecular Formula: C27H30N4O3
• Molecular Weight: 458.6 g/mol

Description

WT-161 is a potent and selective inhibitor of histone deacetylase 6 (HDAC6), with an IC50 value of 0.40 nM . It also inhibits metallo-β-lactamase domain-containing protein 2 (MBLAC2) . This compound has shown significant potential in scientific research, particularly in the fields of cancer therapy and epigenetics .

Scientific Research Applications

WT-161 has a wide range of scientific research applications, including:

Cancer Therapy: WT-161 has shown significant anticancer activity, particularly in multiple myeloma and breast cancer.

Epigenetics: As an HDAC6 inhibitor, WT-161 plays a crucial role in regulating gene expression by modulating histone acetylation.

Neurodegenerative Diseases:

Inflammatory Diseases: The compound has shown anti-inflammatory effects by inhibiting HDAC6, which is involved in the regulation of inflammatory responses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WT-161 involves multiple steps, starting from commercially available starting materials. The reaction conditions typically involve the use of organic solvents such as dimethyl sulfoxide (DMSO) and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of WT-161 follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. The compound is typically purified using chromatographic techniques and characterized using spectroscopic methods .

Chemical Reactions Analysis

Types of Reactions

WT-161 undergoes various chemical reactions, including:

Oxidation: WT-161 can be oxidized under specific conditions to form corresponding oxides.

Reduction: The compound can be reduced to form different derivatives.

Substitution: WT-161 can undergo substitution reactions where functional groups are replaced with other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of WT-161 can lead to the formation of oxides, while reduction can yield different hydroxamic acid derivatives .

Mechanism of Action

WT-161 exerts its effects by selectively inhibiting HDAC6, leading to the accumulation of acetylated α-tubulin and other proteins . This inhibition disrupts the function of HDAC6, which is involved in the deacetylation of histones and other proteins . The compound also triggers the accumulation of polyubiquitinated proteins, leading to cell stress, caspase activation, and apoptosis . In combination with bortezomib, WT-161 has shown enhanced anticancer activity by overcoming drug resistance in multiple myeloma .

Comparison with Similar Compounds

Similar Compounds

Tubacin: Another HDAC6 inhibitor with similar anticancer properties.

ACY-1215 (Ricolinostat): A selective HDAC6 inhibitor used in cancer therapy.

Tubastatin A: A potent and selective HDAC6 inhibitor with applications in neurodegenerative diseases.

Uniqueness of WT-161

WT-161 stands out due to its high selectivity and potency as an HDAC6 inhibitor . Its ability to overcome drug resistance in multiple myeloma makes it a promising candidate for combination therapies .